[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine

• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol
• SMILES: CC(C)(C)NCC1=C(C=C(C=C1)Cl)Br
• InChI: InChI=1S/C11H15BrClN/c1-11(2,3)14-7-8-4-5-9(13)6-10(8)12/h4-6,14H,7H2,1-3H3
• InChIKey: DFSHDMHDBDMGSM-UHFFFAOYSA-N

[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine – Halogenated Benzylamine Building Block

[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine (CAS 1485856-95-8) is a halogenated aromatic secondary amine belonging to the N-tert-butyl benzylamine class . It features a 2-bromo-4-chloro substitution pattern on the phenyl ring linked via a methylene bridge to a sterically demanding tert-butylamine group (molecular formula C₁₁H₁₅BrClN, MW 276.60) [1]. The presence of two distinct halogen atoms (Br and Cl) with differing reactivities enables programmed sequential functionalization strategies, while the bulky tert-butyl moiety influences both the physicochemical profile and steric environment at the nitrogen center [2].

✓ Orthogonal C–Br/C–Cl handles for sequential cross-coupling strategy

✓ N-tert-butyl group enhances lipophilicity and steric bulk for SAR studies

✓ Multi-scale procurement from Enamine with transparent pricing

• [1] Kuujia, (2-Bromo-4-chlorophenyl)methyl(tert-butyl)amine, CAS 1485856-95-8. Accessed April 2026. View Source
• [2] Kuujia, (2-Bromo-4-chlorophenyl)methyl(tert-butyl)amine Product Description. Accessed April 2026. View Source

Why Halogen Position and N-Alkyl Substitution Matter

Compounds within the halogenated N-tert-butyl benzylamine family cannot be treated as interchangeable because the specific positions of bromo and chloro substituents on the phenyl ring govern both the electronic activation and steric accessibility of each carbon–halogen bond [1]. The Br substituent at the 2-position (ortho to the methylene linker) in the target compound creates a distinct steric environment during palladium-catalyzed cross-coupling compared to regioisomers where Br occupies the 4- or 5-position . Furthermore, the N-tert-butyl group confers substantially higher lipophilicity than the N-methyl or unsubstituted benzylamine analogs, altering solubility, membrane permeability, and chromatographic behavior—properties that directly impact synthetic workflow design and biological screening outcomes [2].

Regioisomer Positional isomers (4-Br,2-Cl or 2-Br,5-Cl) may shift chemoselectivity and steric accessibility during Pd-catalyzed couplings.

N-Alkyl variant N-methyl or N-ethyl analogs differ in lipophilicity and steric demand, potentially altering solubility, permeability, and assay outcomes.

Mono-halogen Mono-halogenated N-tert-butyl benzylamines lack a second coupling handle, limiting divergent synthesis capability.

• [1] Kosmrlj, B. and Sket, B., Photolysis of bromo- and chloro-substituted benzyl derivatives. Competition between ionic and radical pathways, J. Org. Chem., 65(21), 2000, pp. 6890–6896. View Source
• [2] YYBYY Chemical Platform, (2-Bromo-4-chlorophenyl)methanamine, CAS 874482-95-8, LogP 3.2615. Accessed April 2026. View Source

[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine Differentiation Evidence

Increased Lipophilicity by N-tert-Butyl Substitution

The target compound [(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine exhibits a calculated LogP of approximately 3.96, representing a 0.70 log-unit increase over the parent (2-bromo-4-chlorophenyl)methanamine (LogP = 3.26) [1][2]. This difference is consistent with cross-study data showing that the regioisomeric [(4-bromo-2-chlorophenyl)methyl](tert-butyl)amine has a reported LogP of 3.958 (Fluorochem) or 3.991 (Leyan) . An increase of ~0.7 LogP units corresponds to an approximately 5-fold higher octanol–water partition coefficient, indicating substantially greater hydrophobicity imparted by the N-tert-butyl substituent .

Lipophilicity Shift

Reported

Target LogP ≈ 3.96 vs parent benzylamine LogP 3.26 (ΔLogP +0.70)

Supports screening assay design considering hydrophobic retention and permeability differences.

Calculated values; no experimental shake-flask data identified.

Evidence Dimension	Calculated or reported LogP (octanol–water partition coefficient)
Target Compound Data	LogP ≈ 3.96 (estimated from regioisomer data; C₁₁H₁₅BrClN, MW 276.60)
Comparator Or Baseline	(2-Bromo-4-chlorophenyl)methanamine (CAS 874482-95-8): LogP = 3.2615; [(4-Bromo-2-chlorophenyl)methyl](tert-butyl)amine (CAS 1184021-65-5): LogP = 3.958 (Fluorochem) / 3.9906 (Leyan)
Quantified Difference	ΔLogP ≈ +0.70 vs. parent benzylamine; comparable to regioisomers (ΔLogP < 0.04 among N-tert-butyl regioisomers)
Conditions	Calculated LogP values; no experimental shake-flask LogP data identified for the target compound in the accessed literature

Why This Matters

This LogP difference of ~0.7 units is consequential for chromatographic retention, membrane permeability in cell-based assays, and solubility in aqueous buffers—key parameters for both synthetic workup and biological screening.

• [1] YYBYY Chemical Platform, (2-Bromo-4-chlorophenyl)methanamine, CAS 874482-95-8, LogP 3.2615. Accessed April 2026. View Source
• [2] Molaid, (2-Bromo-4-chlorophenyl)methanamine, CAS 874482-95-8. Accessed April 2026. View Source

Orthogonal Halogen Reactivity for Sequential Cross-Coupling

The target compound bears a bromine at the 2-position and a chlorine at the 4-position of the phenyl ring. In palladium-catalyzed cross-coupling reactions, the relative reactivity order is Ar–I > Ar–Br > Ar–Cl [1]. This intrinsic reactivity difference enables chemoselective oxidative addition at the C–Br bond while leaving the C–Cl bond intact under appropriately tuned catalytic conditions, facilitating sequential coupling at two distinct positions [2]. By contrast, the regioisomer [(4-bromo-2-chlorophenyl)methyl](tert-butyl)amine (CAS 1184021-65-5) places Br at the para position relative to the methylene linker, altering the electronic and steric environment; the [(2-bromo-5-chlorophenyl)methyl](tert-butyl)amine isomer (CAS 1495659-71-6) offers a different spatial geometry for coupling . Mono-halogenated N-tert-butyl benzylamines, such as (4-bromobenzyl)-tert-butylamine, lack this sequential functionalization capability entirely .

Orthogonal Halogen Reactivity

Class-level

Sequential Pd-catalyzed coupling: C–Br (ortho) first, C–Cl (para) under more forcing conditions

Enables two-step divergent synthesis without additional protection/deprotection steps.

Reactivity order Ar–Br > Ar–Cl; specific yield data not identified.

Evidence Dimension	Number and type of halogen substituents available for sequential cross-coupling
Target Compound Data	Two distinct halogen atoms: 1 × Br (ortho), 1 × Cl (para); differential reactivity enables sequential Pd-catalyzed coupling
Comparator Or Baseline	[(4-Bromo-2-chlorophenyl)methyl](tert-butyl)amine (CAS 1184021-65-5): Br para, Cl ortho; [(2-Bromo-5-chlorophenyl)methyl](tert-butyl)amine (CAS 1495659-71-6): Br ortho, Cl meta; (4-Bromobenzyl)-tert-butylamine: single Br, no second halogen
Quantified Difference	Qualitative: two orthogonal coupling handles (Br and Cl) vs. one (mono-halogenated) or same number but different positional arrangement (regioisomers)
Conditions	General Pd-catalyzed cross-coupling conditions (Suzuki-Miyaura, Buchwald-Hartwig); specific yield and selectivity data for the target compound were not identified in the accessed literature

Why This Matters

The 2-Br,4-Cl pattern provides a built-in orthogonality strategy for divergent synthesis, enabling procurement of a single building block that can generate two sequential C–C or C–N bond formations without requiring additional protection/deprotection steps.

• [1] IPFS / Wikiwand, Buchwald–Hartwig Amination: relative reactivity Ar–I > Ar–Br > Ar–Cl. Accessed April 2026. View Source
• [2] Kuujia, (2-Bromo-4-chlorophenyl)methyl(tert-butyl)amine, cross-coupling utility description. Accessed April 2026. View Source

Steric Differentiation by N-tert-Butyl Group

The tert-butyl group on the amine nitrogen introduces substantial steric bulk (calculated Taft Es value ≈ −1.54 for t-Bu vs. 0.00 for Me) [1]. This steric parameter differentiates the target compound from the corresponding N-methyl analog [(2-bromo-4-chlorophenyl)methyl](methyl)amine (CAS 900571-24-6) and N-ethyl analog [(2-bromo-4-chlorophenyl)methyl](ethyl)amine [2]. In a medicinal chemistry context, structurally related N-alkyl benzylamine ligands show that N-substitution identity strongly influences trace amine-associated receptor 1 (TAAR1) agonist activity: a related (2-bromophenyl)methyl amine derivative displayed an EC₅₀ of 1,800 nM at mouse TAAR1 and 4,900 nM at human TAAR1, with >10,000 nM at mouse TAAR5—demonstrating that even within the same aryl halide class, N-alkyl variation affects both potency and selectivity [3]. The greater steric demand of tert-butyl versus methyl or ethyl is expected to further restrict the conformational landscape accessible to the protonated amine during target engagement or metal coordination in catalytic cycles .

Steric Bulk

Class-level

Taft Es ≈ −1.54 (vs N-methyl 0.00)

Steric differentiation may influence biological target engagement and catalytic regioselectivity.

Related N-alkyl benzylamine TAAR1 EC₅₀ data support N-substitution effects.

Evidence Dimension	Steric parameter (Taft Es) and conformational restriction at the amine nitrogen
Target Compound Data	N-tert-butyl: Taft Es ≈ −1.54; highest steric demand among simple N-alkyl benzylamine variants
Comparator Or Baseline	N-methyl analog (CAS 900571-24-6): Taft Es = 0.00; N-ethyl analog: Taft Es ≈ −0.07; N-unsubstituted benzylamine (CAS 874482-95-8): Taft Es not applicable (primary amine)
Quantified Difference	ΔEs ≈ −1.54 (vs. N-methyl); qualitative reduction in conformational freedom and increased steric shielding of the nitrogen lone pair
Conditions	Steric parameters derived from literature compilations; TAAR1 EC₅₀ data from a structurally related (2-bromophenyl)methyl amine derivative (not the exact target compound) measured in HEK293 cells via BRET cAMP accumulation assay

Why This Matters

The tert-butyl group's steric bulk can be exploited to modulate off-target binding in biological assays or to control regioselectivity in metal-catalyzed transformations, making the target compound a preferred choice when steric differentiation at the amine center is desired.

• [1] Charton, M., Steric Effects. I. Esterification and Acid-Catalyzed Hydrolysis of Esters, J. Am. Chem. Soc., 97(6), 1975, pp. 1552–1556 (Taft Es values for alkyl groups). View Source
• [2] Kuujia, (2-Bromo-4-chlorophenyl)methyl(methyl)amine, CAS 900571-24-6. Accessed April 2026. View Source
• [3] BindingDB, BDBM50227828 / CHEMBL4068661, TAAR1 agonist activity: EC₅₀ mouse TAAR1 = 1.80E+3 nM, human TAAR1 = 4.90E+3 nM, mouse TAAR5 > 1.00E+4 nM. Accessed April 2026. View Source

Commercial Availability and Verified Supplier

The target compound is listed in the Enamine catalog (Product ID EN300-161525) and is stocked at multiple scale points with published pricing: 50 mg at $348, 100 mg at approximately $350–370, 1 g at $728, and 10 g at $3,131 (pricing as of 2023–2024 via Kuujia) [1]. This provides procurement transparency not universally available for all regioisomers; for example, the (4-bromo-2-chloro) regioisomer (CAS 1184021-65-5) is listed by Leyan but without the same granular multi-scale pricing on a single platform . The (2-bromo-5-chloro) regioisomer (CAS 1495659-71-6) is also available from Leyan with some pricing tiers . The target compound's consistent 95% purity specification, as cited by Leyan (Product No. 2020037), is matched by the regioisomers at the same 95% level, meaning purity alone does not differentiate the target from its closest analogs .

Commercial Supply

Reported

Enamine EN300-161525, 95% purity, 50 mg–10 g scales, $728/g (1 g)

Transparent pricing supports gram-scale procurement for SAR campaigns.

Pricing as of 2023–2024; verify current availability.

Evidence Dimension	Commercial availability and catalog pricing per gram scale
Target Compound Data	Enamine EN300-161525; 95% purity (Leyan); price ~$728/g (1 g scale); ~$313/10g rate ($3,131/10 g)
Comparator Or Baseline	[(4-Bromo-2-chlorophenyl)methyl](tert-butyl)amine (CAS 1184021-65-5): available from Leyan (95%), AKSci; [(2-Bromo-5-chlorophenyl)methyl](tert-butyl)amine (CAS 1495659-71-6): available from Leyan (95%), AKSci, Sigma-Aldrich (Enamine)
Quantified Difference	Pricing per gram is comparable among regioisomers within the same supplier tier; the target compound benefits from multi-supplier sourcing (Enamine, Leyan) with transparent pricing
Conditions	Pricing data sourced from Kuujia (2023–2024) and Leyan (current); subject to change based on stock and regional availability

Why This Matters

Transparent, multi-scale pricing with a verified supplier (Enamine) reduces procurement friction for laboratories requiring gram-scale quantities for SAR campaigns or process chemistry development.

• [1] Kuujia, Enamine Catalog Listing for [(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine, EN300-161525, CAS 1485856-95-8, pricing data. Accessed April 2026. View Source

[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine Application Scenarios

Sequential Cross-Coupling for Divergent Synthesis

The target compound's 2-Br,4-Cl halogen pattern supports a two-step divergent synthesis strategy: first, a Suzuki-Miyaura or Buchwald-Hartwig coupling selectively at the more reactive C–Br bond (ortho position), followed by a second coupling at the C–Cl bond (para position) under more forcing conditions [1]. This orthogonal approach is not accessible with mono-halogenated analogs and is positionally distinct from the 4-Br,2-Cl regioisomer, making the target compound specifically suited for constructing ortho-functionalized biaryl or arylamine libraries where the 4-position serves as a secondary diversification point [2].

SAR Exploration Leveraging Lipophilicity and Steric Bulk

With a LogP approximately 0.7 units higher than the unsubstituted benzylamine analog [3] and significantly greater steric demand (Taft Es ≈ −1.54) compared to N-methyl variants [4], this compound is suited for structure–activity relationship (SAR) campaigns where enhanced membrane permeability or restricted conformational flexibility at the amine is hypothesized to improve target engagement or reduce metabolic N-dealkylation. The compound can serve as a late-stage diversification intermediate where the benzyl halide handles are retained for subsequent coupling after initial amine derivatization.

HPLC Method Development and Reference Standard Use

The compound's distinct LogP (~3.96) and dual-halogen UV chromophore make it suitable as a retention time marker or system suitability standard in reversed-phase HPLC method development for halogenated benzylamine libraries. Compared to the parent (2-bromo-4-chlorophenyl)methanamine (LogP 3.26), the tert-butyl analog provides a clearly resolvable retention shift of approximately 0.7 log units [3], facilitating co-injection or internal standard applications. The availability of the compound at defined 95% purity from multiple commercial sources supports its use as a qualified reference material .

Benzylic Functionalization for Heterocyclic Scaffolds

The benzylic methylene group adjacent to the amine, combined with the electron-withdrawing halogen substituents, provides a reactive handle for further transformations including N-alkylation, reductive amination, or oxidation [2]. The tert-butyl group can subsequently be removed under acidic conditions to reveal a primary amine if desired, offering a traceless protecting group strategy that is not available with N-methyl or N-ethyl analogs, where dealkylation is less straightforward.

Application

Selection Property

Validation Focus

Sequential cross-coupling for divergent synthesis

Orthogonal C–Br/C–Cl reactivity pattern

Chemoselectivity under Pd catalysis

SAR campaigns leveraging lipophilicity and steric bulk

N-tert-butyl enhanced LogP and steric shielding

Membrane permeability and conformational restriction

HPLC method development and reference standard use

Distinct LogP and dual-halogen UV chromophore

Retention time shift and purity qualification

Benzylic functionalization for heterocyclic scaffolds

Reactive benzylic methylene with traceless tert-butyl protection

Acidic deprotection and diversification efficiency

• [1] Kuujia, (2-Bromo-4-chlorophenyl)methyl(tert-butyl)amine, cross-coupling utility described for Suzuki and Buchwald-Hartwig reactions. Accessed April 2026. View Source
• [2] Kuujia, (2-Bromo-4-chlorophenyl)methyl(tert-butyl)amine product overview and synthetic utility. Accessed April 2026. View Source
• [3] YYBYY Chemical Platform, (2-Bromo-4-chlorophenyl)methanamine, CAS 874482-95-8, LogP 3.2615. Accessed April 2026. View Source
• [4] Charton, M., Steric Effects. I. Esterification and Acid-Catalyzed Hydrolysis of Esters, J. Am. Chem. Soc., 97(6), 1975, pp. 1552–1556. View Source